2-[(Ethylcarbamoyl)amino]propanoic acid
Description
2-[(Ethylcarbamoyl)amino]propanoic acid is a carboxamide derivative of propanoic acid, characterized by an ethylcarbamoyl group (-NH-C(=O)-NH-C₂H₅) attached to the α-carbon of the propanoic acid backbone. Its IUPAC name is 2-[(ethylcarbamoyl)amino]propanoic acid, with the molecular formula C₆H₁₁N₂O₃ (assuming a structure analogous to ’s methyl-substituted variant). This compound serves as a structural motif in medicinal chemistry, often modified to enhance pharmacokinetic properties or target specificity. Its simplicity allows for versatile derivatization, making it a scaffold for drug discovery .
Properties
Molecular Formula |
C6H12N2O3 |
|---|---|
Molecular Weight |
160.17 g/mol |
IUPAC Name |
2-(ethylcarbamoylamino)propanoic acid |
InChI |
InChI=1S/C6H12N2O3/c1-3-7-6(11)8-4(2)5(9)10/h4H,3H2,1-2H3,(H,9,10)(H2,7,8,11) |
InChI Key |
DJTRAWDUUZJYJY-UHFFFAOYSA-N |
Canonical SMILES |
CCNC(=O)NC(C)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
2-[(Ethylcarbamoyl)amino]-2-methylpropanoic Acid
Structure : Differs by a methyl group at the α-carbon.
Molecular Formula : C₇H₁₄N₂O₃ vs. C₆H₁₁N₂O₃ (target).
Key Differences :
- Solubility : Higher lipophilicity (logP) due to the methyl group may decrease aqueous solubility.
Applications : Used in peptide mimetics and protease inhibitors, where steric bulk modulates selectivity .
| Parameter | Target Compound | 2-Methyl Derivative |
|---|---|---|
| Molecular Formula | C₆H₁₁N₂O₃ | C₇H₁₄N₂O₃ |
| Substituent | -H | -CH₃ |
| Molecular Weight (g/mol) | ~159.1 | 174.2 |
| Biological Role | Scaffold for drugs | Enhanced metabolic stability |
CGS21680 (Adenosine Receptor Agonist)
Structure: Complex purine-based molecule with ethylcarbamoyl and propanoic acid moieties (). Molecular Formula: C₂₃H₃₀N₈O₇. Key Differences:
- Pharmacology: Acts as a selective A₂A adenosine receptor agonist, whereas the target compound lacks receptor-targeting moieties.
- Complexity: The adenosine core enables high-affinity receptor binding, contrasting with the target’s minimalistic structure. Implications: Highlights how ethylcarbamoyl groups in larger frameworks confer specific bioactivity .
2-{[2-(Cyclohexylcarbamoyl)benzoyl]amino}propanoic Acid (2CMPA)
Structure : Features a benzoyl and cyclohexylcarbamoyl group ().
Molecular Formula : C₁₈H₂₃N₃O₄.
Key Differences :
- Aromaticity : The benzoyl group enables π-π interactions, enhancing binding to hydrophobic pockets.
- Applications: Studied for anticancer activity due to enhanced target engagement .
Iodophenyl-Substituted Propanoic Acid Derivatives
Structure: Derived from (R)- or (S)-2-amino-3-(4-iodophenyl)propanoic acid (). Key Differences:
- Halogenation : Iodine increases molecular weight and lipophilicity, influencing blood-brain barrier permeability.
- Chirality : Stereochemistry (R/S) affects enantioselective interactions with enzymes.
Implications : Used in tyrosine kinase inhibitors, demonstrating the role of halogenation in drug design .
Patented Propanoic Acid Derivatives ()
Examples :
- N-(3-carboxy-1-oxopropyl)-(4S)-p-phenylphenylmethyl)-4-amino-2R-methylbutanoic acid ethyl ester: Combines aromatic and ester groups for enhanced protease inhibition.
- 3-((1-(cis-4-carboxycarbonyl-cis-3-butylcyclohexyl)cyclopentyl)-2S-(2-methoxyethoxy)propanoic acid: Methoxyethoxy groups improve solubility and bioavailability. Key Differences:
- Structural Complexity : Multiple substituents (e.g., bicyclic systems, ethers) tailor compounds for specific targets like angiotensin-converting enzyme (ACE) inhibitors.
Implications : Highlights the trade-off between structural complexity and synthetic feasibility .
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